4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole

• IUPAC Name: 4-[(2-methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole
• InChI: InChI=1S/C11H13NO3S3/c1-8-10(3-4-15-8)16-5-9-6-17-11(12-9)7-18(2,13)14/h3-4,6H,5,7H2,1-2H3
• InChI Key: LGRXTMDOZOHDST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)SCC2=CSC(=N2)CS(=O)(=O)C
• Molecular Formula: C11H13NO3S3
• Molecular Weight: 303.4 g/mol

Description

4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole is not fully understood. However, it has been proposed to act through the inhibition of certain enzymes and signaling pathways involved in various cellular processes. It has also been suggested to exert its effects through the modulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that 4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole exhibits various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and modulate the activity of certain enzymes involved in cellular metabolism. It has also been shown to have antioxidant and antimicrobial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole in lab experiments include its potential as a versatile tool for investigating various cellular processes and its ability to modulate gene expression. However, its limitations include the need for further studies to fully understand its mechanism of action and potential toxicity.

Future Directions

There are several future directions for research on 4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole. These include investigating its potential as a therapeutic agent for the treatment of various diseases, exploring its potential use as a fungicide and insecticide in agriculture, and studying its potential as a precursor for the synthesis of novel materials. Further studies are also needed to fully understand its mechanism of action and potential toxicity.
In conclusion, 4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole involves the condensation of 2-(methylsulfonylmethyl)-1,3-thiazole-4-carbaldehyde with 2-methyl-3-furanthiol in the presence of a base catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism to yield the desired product.

Scientific Research Applications

4-[(2-Methylfuran-3-yl)sulfanylmethyl]-2-(methylsulfonylmethyl)-1,3-thiazole has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. In agricultural chemistry, it has been studied as a potential fungicide and insecticide. In material science, it has been investigated for its potential use in the synthesis of novel materials.